Antox W
Antox W
Brand Name:
Vulcanchem
CAS No.:
116189-57-2
VCID:
VC20909894
InChI:
InChI=1S/C16H15Cl3O2.C10H10O4.C6HCl5O/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12;1-13-9(11)7-5-3-4-6-8(7)10(12)14-2;7-1-2(8)4(10)6(12)5(11)3(1)9/h3-10,15H,1-2H3;3-6H,1-2H3;12H
SMILES:
COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl.COC(=O)C1=CC=CC=C1C(=O)OC.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)O
Molecular Formula:
C32H26Cl8O7
Molecular Weight:
806.2 g/mol
Antox W
CAS No.: 116189-57-2
Cat. No.: VC20909894
Molecular Formula: C32H26Cl8O7
Molecular Weight: 806.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116189-57-2 |
|---|---|
| Molecular Formula | C32H26Cl8O7 |
| Molecular Weight | 806.2 g/mol |
| IUPAC Name | dimethyl benzene-1,2-dicarboxylate;1-methoxy-4-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]benzene;2,3,4,5,6-pentachlorophenol |
| Standard InChI | InChI=1S/C16H15Cl3O2.C10H10O4.C6HCl5O/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12;1-13-9(11)7-5-3-4-6-8(7)10(12)14-2;7-1-2(8)4(10)6(12)5(11)3(1)9/h3-10,15H,1-2H3;3-6H,1-2H3;12H |
| Standard InChI Key | DLILBKGBBLFHNW-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl.COC(=O)C1=CC=CC=C1C(=O)OC.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)O |
| Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl.COC(=O)C1=CC=CC=C1C(=O)OC.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)O |
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